Cas no 1805229-15-5 (6-Amino-3-(chloromethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine)

6-Amino-3-(chloromethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine is a fluorinated pyridine derivative with a versatile reactive profile, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of multiple functional groups—chloromethyl, difluoromethyl, and trifluoromethyl—enables selective modifications, facilitating the development of bioactive compounds. Its amino group offers additional reactivity for further derivatization, while the fluorine substituents enhance metabolic stability and lipophilicity in target molecules. This compound is particularly useful in the design of fluorinated heterocycles, where its structural features contribute to improved binding affinity and pharmacokinetic properties. Suitable for controlled reactions under standard laboratory conditions, it serves as a key building block in medicinal and materials chemistry.

6-Amino-3-(chloromethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine structure

1805229-15-5 structure

Product Name:6-Amino-3-(chloromethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine

CAS No:1805229-15-5

MF:C₈H₆ClF₅N₂

MW:260.591658115387

CID:4857311

Update Time:2025-05-20

6-Amino-3-(chloromethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 6-Amino-3-(chloromethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine
- Inchi： 1S/C8H6ClF5N2/c9-2-3-4(8(12,13)14)1-5(15)16-6(3)7(10)11/h1,7H,2H2,(H2,15,16)
- InChI Key： NJHAFBZJPZKSCY-UHFFFAOYSA-N
- SMILES： ClCC1C(C(F)F)=NC(=CC=1C(F)(F)F)N

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 235
XLogP3: 2.4
Topological Polar Surface Area: 38.9

6-Amino-3-(chloromethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029064610-1g	6-Amino-3-(chloromethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine	1805229-15-5	97%	1g	$1,564.50	2022-04-01

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Additional information on 6-Amino-3-(chloromethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine

6-Amino-3-(chloromethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine: A Comprehensive Overview

The compound with CAS No. 1805229-15-5, known as 6-Amino-3-(chloromethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine, has garnered significant attention in the fields of organic chemistry and materials science due to its unique structural properties and potential applications. This pyridine derivative exhibits a complex arrangement of functional groups, including an amino group, a chloromethyl group, a difluoromethyl group, and a trifluoromethyl group, which collectively contribute to its distinctive chemical behavior.

Recent studies have highlighted the importance of pyridine derivatives in various chemical reactions, particularly in catalysis and drug discovery. The presence of multiple fluorinated groups in this compound suggests a high degree of electron-withdrawing effects, which can significantly influence its reactivity and stability. For instance, the trifluoromethyl group is known to enhance the electrophilic character of the pyridine ring, making it more susceptible to nucleophilic attacks in certain reaction conditions.

The synthesis of 6-Amino-3-(chloromethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine involves a multi-step process that typically begins with the preparation of a pyridine precursor. Researchers have employed various methodologies, including Friedel-Crafts alkylation and nucleophilic substitution reactions, to introduce the desired functional groups onto the pyridine ring. The introduction of the difluoromethyl group and trifluoromethyl group is often achieved through electrophilic substitution reactions, while the chloromethyl group can be introduced via nucleophilic aromatic substitution under specific conditions.

One of the most promising applications of this compound lies in its potential use as a precursor for advanced materials such as high-performance polymers or electronic materials. The combination of amino and halogenated groups makes it an ideal candidate for polymerization reactions, where it can serve as a building block for constructing functional polymer networks with tailored properties.

In addition to its synthetic applications, this compound has also been explored for its biological activity. Preliminary studies suggest that it may exhibit antimicrobial properties due to its ability to disrupt cellular membranes through its fluorinated groups. However, further research is required to fully understand its pharmacokinetic profile and potential toxicity.

The structural complexity of 6-Amino-3-(chloromethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine also makes it an attractive candidate for studying structure-activity relationships (SAR). By modifying the positions and types of substituents on the pyridine ring, researchers can gain insights into how these changes influence the compound's chemical reactivity and biological activity.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Recent investigations have shown that under certain conditions, such as UV irradiation or enzymatic degradation, this compound can undergo transformation into less harmful byproducts.

In conclusion, 6-Amino-3-(chloromethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine represents a fascinating example of how functional group diversity can lead to versatile chemical properties. Its potential applications span across multiple disciplines, from materials science to pharmacology, making it a subject of ongoing research interest.